Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/146436-64-8x300.png)
146436-64-8 structure
Product Name:2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
CAS No:146436-64-8
Molecular Formula:C24H27N3O2F2
Molecular Weight:427.48688
CID:198970
PubChem ID:197539
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
- 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
- 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
- 3N-(2'-Fluoroethyl)benperidol
- F-FEB
- 146436-64-8
- DTXSID70163373
- 3N-(2/'-Fluoroethyl)benperidol
-
- InChIKey: GPNFFAGPGDOGIZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
- SMILES: FCCN1C2C=CC=CC=2N(C2CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 427.20731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 427.207
- Heavy Atom Count: 31
- Complexity: 618
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.574
- Boiling Point: 566.5°Cat760mmHg
- Flash Point: 296.4°C
- Density: 1.237
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Related Literature
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Chao Geng,Ying Peng,Lijuan Wang,Herbert W. Roesky,Kaipeng Liu Dalton Trans., 2016,45, 15779-15782
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Xiaoyan Zheng,Yongjun Li,Huibiao Liu,Qikai Li,Zhigang Shuai,Yuliang Li RSC Adv., 2014,4, 27389-27392
-
Madison L. Francis,Shea N. Ricketts,Leila Farhadi,Michael J. Rust,Moumita Das,Jennifer L. Ross,Rae M. Robertson-Anderson Soft Matter, 2019,15, 9056-9065
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Snigdhamayee Rana,Sandhya Rani Nayak,Sabita Patel,Sivakumar Vaidyanathan J. Mater. Chem. C, 2024,12, 765-818
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Zhonglin Du,Hua Zhang,Huili Bao,Xinhua Zhong J. Mater. Chem. A, 2014,2, 13033-13040
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Yanxi Ding,Tan Li,Xiaoyun Li,Emmanuel Acheampong Tsiwah,Chengzhen Liu,Peng Gao,Tao Zeng,Xiujian Zhao,Yi Xie CrystEngComm, 2019,21, 2388-2397
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Jun Jin,Jing Liu,Zhao Deng,Yu Li,Olivier Deparis J. Mater. Chem. A, 2013,1, 15491-15500
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Francesco Donsì Food Funct., 2020,11, 6273-6284
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10. Highlights
146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-) Related Products
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